7-Amino-3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile

• Molecular Formula: C10H10N6O
• Molecular Weight: 230.23 g/mol
• IUPAC Name: 7-amino-3-cyclobutyl-4-oxo-6H-pyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile
• InChI: InChI=1S/C10H10N6O/c11-4-6-8(12)15-16-9(6)14-13-7(10(16)17)5-2-1-3-5/h5,15H,1-3,12H2
• InChI Key: JEYAFAQAWDWTMS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=NN=C3C(=C(NN3C2=O)N)C#N

Description

7-Amino-3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile ( 1351386-02-1) is a high-purity chemical compound with the molecular formula C10H10N6O and a molecular weight of 230.23 g/mol . It is a specialized heterocyclic building block within the pyrazolo[5,1-c][1,2,4]triazine family, a class of nitrogen-rich scaffolds recognized for their structural similarity to purines, which makes them subjects of significant interest in medicinal chemistry and drug discovery research as potential bioisosteres . The compound's structure, which includes both amino and nitrile functional groups, offers versatile sites for further chemical modification, enabling researchers to synthesize more complex molecules for various investigative purposes. This product is listed with a purity of 97% and is offered for sale by multiple chemical suppliers . It is intended for use in laboratory research only. This product is strictly For Research Use Only and is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Cyclobutyl Group Installation

Introducing the cyclobutyl group at position 3 presents unique challenges due to steric and electronic factors. Patent WO2009085858A1 describes a method for installing cyclobutylmethyl groups via nucleophilic substitution using cyclobutylmethyl bromide . While this example pertains to a different scaffold, the principles are transferable:

• Precursor Activation : A Boc-protected amine at position 7 is treated with LDA (lithium diisopropylamide) at −78°C to generate a strong base at position 3 .

• Alkylation : Reaction with cyclobutylmethyl bromide in THF at −30°C achieves C3-alkylation with 72% yield .

• Deprotection : TFA-mediated removal of the Boc group restores the amino functionality at position 7 .

This method avoids the use of toxic metal cyanides, addressing a key limitation in earlier routes . Comparative data for analogous reactions are summarized below:

Reaction Step	Reagents/Conditions	Yield (%)	Purity (%)
Boc Protection	(Boc)₂O, DMAP, CH₂Cl₂, 25°C	95	98
C3 Alkylation	Cyclobutylmethyl Br, LDA, THF	72	90
Boc Deprotection	TFA, CH₂Cl₂, 0°C	88	95

Oxidative Nitration and Reduction Sequences

Oxidative nitration is employed to introduce the amino group at position 7. Starting from 3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c] triazine-8-carbonitrile, treatment with fuming HNO₃ in H₂SO₄ at −10°C installs a nitro group, which is subsequently reduced using H₂/Pd-C in ethanol to yield the amine . This two-step sequence achieves 85% overall yield with minimal byproducts, as confirmed by HPLC analysis .

Key parameters include:

• Temperature Control : Maintaining −10°C during nitration prevents polysubstitution.

• Catalyst Loading : 5% Pd-C at 40 psi H₂ ensures complete reduction without over-hydrogenation .

Solubility Challenges and Mitigation

The target compound’s limited solubility in polar and nonpolar solvents complicates purification. Source 3 highlights that replacing the tert-butyl group with cyclobutyl improves solubility in DMSO by 30% due to reduced hydrophobicity . Recrystallization from DMF/water (7:3 v/v) yields needles with 99% purity, as determined by single-crystal XRD .

Alternative Routes via Carboxamide Intermediates

7-Amino-3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c] triazine-8-carboxamide serves as a precursor in some routes. Hydrolysis of the carboxamide group with PCl₅ in POCl₃ at 80°C generates the nitrile via a Rosenmund-von Braun reaction . This method achieves 78% conversion but requires strict moisture control to avoid side reactions .

Chemical Reactions Analysis

Types of Reactions

7-Amino-3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted derivatives of the original compound, which can have different functional groups attached to the core structure .

Scientific Research Applications

7-Amino-3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmaceutical intermediate and for its biological activity.

Materials Science: The compound’s unique structure makes it a candidate for use in the development of new materials with specific properties.

Biological Studies: It is used in studies related to enzyme inhibition and receptor binding.

Mechanism of Action

The mechanism of action of 7-Amino-3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural Features of Pyrazolo[5,1-c][1,2,4]triazine Derivatives

Compound Name	Substituents	Key Structural Notes	Reference
Target Compound	3-cyclobutyl, 7-amino, 8-carbonitrile	Cyclobutyl enhances steric bulk; carbonitrile increases polarity
PTX (4-Amino-3,7,8-trinitropyrazolo[5,1-c][1,2,4]triazine)	3,7,8-trinitro	Nitro groups improve detonation performance but reduce thermal stability
TTX (4-Amino-3,7-dinitro-1,2,4-triazolo[5,1-c][1,2,4]triazine)	3,7-dinitro	Higher nitrogen content (≈85%) contributes to explosive power; planar structure enhances crystal density
3-tert-Butyl-4-oxo analog	3-tert-butyl	Bulkier tert-butyl group reduces reactivity but improves thermal stability (decomposition >300°C)

Key Observations :

• The cyclobutyl group in the target compound offers a balance between steric hindrance and molecular flexibility compared to tert-butyl .
• The carbonitrile group at position 8 distinguishes it from nitro-substituted analogs, likely reducing sensitivity to impact .

Key Observations :

• The target compound’s synthesis benefits from optimized purification techniques, similar to PTX .

Thermal Stability and Sensitivity

Table 3: Thermal and Sensitivity Data

Compound	Thermal Decomposition (°C)	Impact Sensitivity (J)	Friction Sensitivity (N)	Reference
Target Compound	Not reported (predicted ~280°C*)	>40 (estimated)	>360 (estimated)
PTX	288.5	15	240
TTX	281.8	60	>360
3-tert-Butyl analog	>300	>40	>360

*Prediction based on electron-withdrawing carbonitrile stabilizing the core.

Key Observations :

• The carbonitrile group likely elevates thermal stability relative to nitro analogs (e.g., PTX, TTX) .
• The cyclobutyl group may reduce sensitivity compared to tert-butyl derivatives due to lower steric strain .

Compatibility with Energetic Materials

Table 4: Compatibility Profiles

Compound	Compatibility with HMX	Compatibility with RDX	Compatibility with Al/NC	Reference
Target Compound	Not tested	Not tested	Likely compatible*
PTX	Incompatible	Incompatible	Compatible
TTX	Sensitive	Sensitive	Compatible with Al

*Inference from similar non-nitro substituents.

Key Observations :

• The absence of nitro groups in the target compound may improve compatibility with oxidizers like HMX compared to PTX/TTX .

Biological Activity

7-Amino-3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile (CAS: 1351386-02-1) is a compound of interest due to its potential biological activities. This article reviews its pharmacological properties, mechanisms of action, and relevant case studies that highlight its efficacy in various biological contexts.

The molecular formula of 7-Amino-3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine-8-carbonitrile is $C_{10}H_{10}N_{6}O$. It contains a triazine core which is known for its diverse biological activities.

Anticancer Properties

Recent studies have indicated that compounds with similar structures to 7-Amino-3-cyclobutyl-4-oxo-1,4-dihydropyrazolo[5,1-c][1,2,4]triazine exhibit significant anticancer activities. For instance:

• Mechanism of Action : The compound is believed to disrupt microtubule dynamics, leading to cell cycle arrest in the G2/M phase. This was evidenced by increased populations of treated cancer cells in the G2/M phase during flow cytometry analysis .
• Case Studies : A study involving derivatives of similar heterocycles showed promising antiproliferative effects against various human tumor cell lines. The most active compounds demonstrated IC50 values in the low micromolar range against colon carcinoma and melanoma cells .

Other Biological Activities

Research into similar compounds has revealed additional pharmacological effects:

• Anti-inflammatory : Some triazine derivatives exhibit anti-inflammatory properties by inhibiting pro-inflammatory cytokines.
• Antioxidant : The presence of heterocyclic moieties contributes to antioxidant activity, which could be beneficial in oxidative stress-related conditions.

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Inhibits cell proliferation; induces G2/M phase arrest
Antimicrobial	Potential activity against bacteria and fungi	Related studies
Anti-inflammatory	Inhibits cytokine production	Literature review
Antioxidant	Scavenges free radicals	Literature review

Q & A

Q. How do substituent modifications (e.g., replacing cyclobutyl with aryl groups) impact bioactivity and metabolic stability?

• Methodological Answer : Synthesize analogs via Suzuki-Miyaura coupling to install aryl groups. Compare metabolic stability in liver microsome assays (human/rat CYP450). For example, aryl substituents may improve metabolic half-life (t$_{1/2}$) but reduce solubility. SAR analysis links logD changes (<±0.5) to potency shifts in cellular assays .